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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606

Application Notes and Protocols for 3-
Methoxybutan-1-ol

These notes provide comprehensive guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of 3-Methoxybutan-1-ol (CAS
No. 2517-43-3). Adherence to these protocols is critical to ensure personnel safety and
maintain experimental integrity.

Hazard Identification and Classification

3-Methoxybutan-1-ol is classified as a hazardous substance.[1] It is a flammable liquid and
vapor.[2] While extensive toxicological properties have not been fully investigated, it may cause
irritation to the eyes, skin, and respiratory tract.[3] Ingestion may be harmful and can cause
irritation of the digestive tract.[1][3]

GHS Hazard Statements:
e H227: Flammable liquid.[4]

o H303: May be harmful if swallowed.[4]

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b165606?utm_src=pdf-interest
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://www.benchchem.com/product/b165606?utm_src=pdf-body
https://datasheets.scbt.com/sc-231787.pdf
https://www.fishersci.com/store/msds?partNumber=AC125790010&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/25032.pdf
https://datasheets.scbt.com/sc-231787.pdf
https://pim-resources.coleparmer.com/sds/25032.pdf
https://www.godavaribiorefineries.com/sites/default/files/3-Methoxy-butanol.pdf
https://www.godavaribiorefineries.com/sites/default/files/3-Methoxy-butanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

Proper handling and storage procedures are informed by the physical and chemical properties
of the substance. The following table summarizes key quantitative data for 3-Methoxybutan-1-

ol.

Property Value Reference
Molecular Formula C5H1202 [3]
Molecular Weight 104.15 g/mol [3]
Appearance Colorless liquid [1][3]
Boiling Point 161 °C @ 760 mmHg [3]

Melting Point -85 °C [3]

Flash Point 46 °C (114.8 °F) [3]

Autoignition Temp.

335 °C (635 °F)

[1]3]

Vapor Pressure

1.2 mbar @ 20 °C

[3]

Vapor Density 3.59 (Air=1) [11[3]

Specific Gravity 0.928 g/cm? [11[3]
. Miscible with most common

Solubility [11[3]

organic solvents

Explosion Limits

Lower: 1.50% vol, Up
12.70% vol

per:

[3]

Protocols for Safe Handling and Storage

The following protocols outline the necessary procedures for handling and storing 3-

Methoxybutan-1-ol in a laboratory setting.

This protocol details the required engineering controls, personal protective equipment, and

general hygiene practices to minimize exposure risk.

3.1.1 Engineering Controls:
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» Work should be conducted in a well-ventilated area.[3] Use adequate general or local
explosion-proof ventilation to maintain airborne levels at acceptable concentrations.[3]

» Facilities must be equipped with an eyewash station and a safety shower in the immediate
vicinity of the handling area.[3][5]

3.1.2 Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[3][6]

» Skin Protection: Wear appropriate protective gloves (e.g., Neoprene, PVC) to prevent skin
exposure.[1] Protective clothing should be worn to prevent skin contact.[3][4] An apron may
also be necessary.[1]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a
respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149 must be followed.[2][3]

3.1.3 Handling Procedures:

e Avoid contact with eyes, skin, and clothing.[3]

o Keep the chemical away from heat, sparks, and open flames.[2][3]

o Use spark-proof tools and explosion-proof equipment.[3][6]

e Ground and bond containers when transferring material to prevent static discharge.[3][4]

e Avoid ingestion and inhalation.[3]

e Wash hands thoroughly after handling and before eating.[3][5]

o Remove contaminated clothing and wash it before reuse.[3]

This protocol describes the requirements for the safe storage of 3-Methoxybutan-1-ol to
prevent hazardous reactions and maintain chemical stability.
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3.2.1 Storage Conditions:

» Store in a designated flammables area.[2][3]

o Keep containers tightly closed.[3][4][6]

o Store in a cool, dry, and well-ventilated place away from sources of ignition.[3][4][6]
e The recommended storage temperature is between 15 — 25 °C.[7]

¢ Protect containers from physical damage.[8]

3.2.2 Incompatible Materials:

o Store separately from strong oxidizing agents, acid anhydrides, and acid chlorides.[1][2][3]
Contact with these materials should be avoided.[1]

e Avoid contact with aluminum, as it may result in the release of hydrogen gas.[1]
3.2.3 Container Management:
» Store in original, properly labeled containers.[1][5]

o Empty containers retain product residue (liquid and/or vapor) and can be dangerous. Do not
pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks,
or open flames.[2][3]

This protocol provides clear, step-by-step instructions for responding to emergencies such as
personal exposure, spills, or fire.

3.3.1 First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

o Skin Contact: Remove all contaminated clothing. Flush skin with plenty of soap and water for
at least 15 minutes. Seek medical attention if irritation persists.[3][4]
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Inhalation: Remove the individual from exposure and move to fresh air immediately. If
breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek
immediate medical attention.[2][3]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce
vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[3][5]

3.3.2 Accidental Release Measures (Spills):

Remove all sources of ignition.[3][6]
Ensure adequate ventilation.[3]
Wear appropriate personal protective equipment as outlined in Protocol 1.[3]

Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.

[2][3]

Use a non-sparking tool to collect the absorbed material and place it into a suitable, closed
container for disposal.[3][6]

Prevent the spill from entering drains or waterways.[4][6]

3.3.3 Fire-Fighting Measures:

Suitable Extinguishing Media: For small fires, use dry chemical, carbon dioxide, water spray,
or alcohol-resistant foam. For large fires, use water spray, fog, or alcohol-resistant foam.[3]

Unsuitable Extinguishing Media: Do not use straight streams of water, as it may be
ineffective and spread the fire.[3]

Specific Hazards: The material is flammable. Vapors are heavier than air and may travel to a
source of ignition and flash back.[3] Containers may explode in the heat of a fire.[3]
Hazardous decomposition products include carbon monoxide and carbon dioxide.[2][3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][3] Use a water spray to keep fire-exposed containers cool.[3][5]
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Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and storage of 3-
Methoxybutan-1-ol, from acquisition to disposal.
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Workflow for Safe Handling and Storage of 3-Methoxybutan-1-ol
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Caption: Safe handling and storage workflow for 3-Methoxybutan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Handling and storage precautions for 3-Methoxybutan-
1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165606#handling-and-storage-precautions-for-3-
methoxybutan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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